Cas no 1251632-08-2 (2-(2H-1,3-benzodioxol-5-yl)-N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylacetamide)

• Product Name: 2-(2H-1,3-benzodioxol-5-yl)-N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylacetamide
• CAS No: 1251632-08-2
• MF: C₁₅H₁₂N₄O₄S
• MW: 344.345181465149
• CID: 6532783
• Update Time: 2025-06-09

2-(2H-1,3-benzodioxol-5-yl)-N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2H-1,3-benzodioxol-5-yl)-N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylacetamide
• 2-(1,3-benzodioxol-5-yl)-N-[5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-yl]acetamide

• Inchi： 1S/C15H12N4O4S/c1-8-16-10(6-24-8)14-18-19-15(23-14)17-13(20)5-9-2-3-11-12(4-9)22-7-21-11/h2-4,6H,5,7H2,1H3,(H,17,19,20)
• InChI Key： AYISTZOONVRVIQ-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CSC(C)=N2)O1)(=O)CC1=CC=C2OCOC2=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 2-(2H-1,3-benzodioxol-5-yl)-N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylacetamide

Research Brief on 2-(2H-1,3-benzodioxol-5-yl)-N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylacetamide (CAS: 1251632-08-2)

In recent years, the compound 2-(2H-1,3-benzodioxol-5-yl)-N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylacetamide (CAS: 1251632-08-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its benzodioxole and thiazole moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The unique structural features of this molecule make it a valuable candidate for further investigation in drug discovery and development.

The primary objective of recent studies has been to elucidate the pharmacological properties and mechanisms of action of this compound. Researchers have focused on its interactions with key molecular targets, such as enzymes and receptors, which are implicated in diseases like cancer, inflammation, and neurodegenerative disorders. Advanced computational modeling and in vitro assays have been employed to assess its binding affinity, selectivity, and efficacy. Preliminary results indicate that the compound exhibits notable activity against certain kinases and inflammatory mediators, suggesting its potential as a multi-target therapeutic agent.

One of the most significant findings from recent research is the compound's ability to inhibit specific signaling pathways involved in cell proliferation and apoptosis. For instance, studies have demonstrated its inhibitory effects on the PI3K/AKT/mTOR pathway, which is often dysregulated in cancer. Additionally, its anti-inflammatory properties have been linked to the suppression of NF-κB activation, a critical regulator of immune responses. These findings underscore the compound's versatility and its potential for repurposing in various therapeutic contexts.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic profiles. Current research efforts are directed toward structural modifications to enhance its bioavailability, reduce toxicity, and improve target specificity. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications. The compound's unique chemical scaffold also opens avenues for the development of novel derivatives with enhanced therapeutic properties.

In conclusion, 2-(2H-1,3-benzodioxol-5-yl)-N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylacetamide represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological activities and potential applications in treating complex diseases highlight the importance of continued investigation. Future studies should focus on advancing preclinical evaluations and exploring synergistic effects with existing therapeutics to fully realize its clinical potential.